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Compound of Interest

Compound Name: Pyroxasulfone

Cat. No.: B108660

Technical Support Center: Pyroxasulfone Field
Applications

This technical support center provides troubleshooting guidance and frequently asked
guestions (FAQs) for researchers, scientists, and drug development professionals utilizing
pyroxasulfone in field applications. The information is presented in a question-and-answer
format to directly address common issues encountered during experimentation.

Frequently Asked Questions (FAQs)

Q1: What is the mode of action of pyroxasulfone?

Pyroxasulfone is a pre-emergent herbicide that inhibits the biosynthesis of very-long-chain
fatty acids (VLCFAS) in susceptible plants.[1][2][3] This inhibition disrupts the formation of cell
membranes and the waxy cuticle of developing plant tissues, ultimately leading to the inhibition
of shoot elongation after seed germination.[4] It is classified as a Group 15 (K3) herbicide.[2]
The primary uptake of pyroxasulfone is through the roots of germinating weeds.

Q2: What types of weeds does pyroxasulfone effectively control?

Pyroxasulfone is highly effective against a wide range of annual grasses and some broadleaf
weeds. Commonly controlled grass species include foxtails, barnyardgrass, crabgrass, and wild
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oats. It also provides control of broadleaf weeds such as pigweed, lambsquarters, and
waterhemp.

Q3: Is pyroxasulfone effective against herbicide-resistant weeds?

Yes, pyroxasulfone can be an effective tool for managing herbicide-resistant weed
populations, including those resistant to other modes of action. However, cases of
pyroxasulfone resistance, primarily metabolism-based, have been identified in species like
Lolium rigidum (annual ryegrass).

Q4: What are the typical application timings for pyroxasulfone?

Pyroxasulfone is a pre-emergence herbicide and should be applied to the soil surface before
weed and crop emergence. It can be applied as a pre-plant incorporated (PPI), pre-plant
surface, or pre-emergence treatment. For some crops like corn, early post-emergence
applications may be possible, but the herbicide must be activated before weed seedlings
emerge.

Q5: Can pyroxasulfone be tank-mixed with other herbicides?

Yes, pyroxasulfone is often used in tank-mix combinations with other herbicides to broaden
the spectrum of weed control. It is crucial to perform a jar test to ensure physical compatibility
before mixing. Always follow the most restrictive label for all products in a tank mix.
Incompatibility can sometimes occur due to the pH of the water source.

Troubleshooting Inconsistent Performance

Q6: Why am | seeing variable or poor weed control with pyroxasulfone?

Inconsistent performance of pyroxasulfone can be attributed to several environmental and
application-related factors. Key factors include:

» Soil Moisture and Rainfall: Pyroxasulfone requires adequate soil moisture for activation. A
lack of rainfall or irrigation (at least 12.5 mm within 7 days of application) can lead to reduced
efficacy. Conversely, excessive rainfall shortly after application can also be problematic.
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o Soil Properties: Soil organic matter (OM) content, clay content, and pH can all influence
pyroxasulfone's bioactivity. Higher OM and clay content may require higher application
rates. Lower soil pH can also reduce its effectiveness.

o Soil Surface Conditions: The presence of large clods or heavy crop residue (stubble) can
reduce the uniform distribution of pyroxasulfone on the soil surface, leading to poor weed
control. A smooth, well-prepared seedbed improves performance.

o Application Errors: Incorrect calibration of spray equipment, uneven application, or improper
incorporation can result in inconsistent weed control.

Q7: I've observed crop injury after applying pyroxasulfone. What could be the cause?

Crop injury from pyroxasulfone, though generally low for tolerant crops, can occur under
specific conditions:

Application Timing: Applying pyroxasulfone post-emergence to sensitive crops can cause
injury.

Environmental Stress: Crops under stress from factors like excessive moisture, temperature
extremes, or flooding may be more susceptible to injury.

Improper Planting: If the seed furrow is not properly closed during planting, especially in no-
till systems, direct exposure of the seed to the herbicide can cause injury.

Tank Mixes: Certain tank mix partners may increase the potential for crop injury.

Q8: I am concerned about pyroxasulfone carryover to subsequent crops. How can | mitigate
this risk?

Pyroxasulfone has a moderate to long persistence in the soil, with a half-life that can range
from 16 to 134 days depending on soil type and environmental conditions. To mitigate
carryover risk:

o Follow Rotational Restrictions: Adhere strictly to the crop rotation intervals specified on the
product label.
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» Consider Soil Properties: Carryover potential is higher in soils with high clay content and
organic matter.

o Application Rate: Use the lowest effective rate for your soil type and target weeds.
 Tillage: Tillage can help to dilute the herbicide in the soil profile.

Data Presentation

Table 1: Recommended Pyroxasulfone Application Rates Based on Soil Properties

Application Rate (g

Soil Texture Organic Matter (%) . Reference
a.i./ha)
Coarse (Sandy) - 123
Medium to Medium-
. < 3% 166
Fine
Medium to Medium-
_ > 3% 208
Fine
Fine (High Clay) - 247
Soils up to 3% OM - 200 - 300

Note: These are general guidelines. Always consult the product label for specific crop and
regional recommendations.

Experimental Protocols
Protocol 1: Soil Sampling and Analysis for Pyroxasulfone Efficacy Troubleshooting

Objective: To determine if soil properties are a contributing factor to inconsistent
pyroxasulfone performance.

Methodology:

o Sampling: Collect composite soil samples from the top 10-15 cm of the soil profile from both
"good" and "poor" performing areas of the field. Each composite sample should consist of at
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least 10-15 subsamples.

o Sample Preparation: Air-dry the soil samples and sieve them through a 2 mm screen to
remove large debris and ensure homogeneity.

e Analysis: Submit the samples to a qualified laboratory for analysis of the following
parameters:

o Soil Texture (percentage of sand, silt, and clay)
o Organic Matter Content (%)
o Soil pH

o Data Interpretation: Compare the results from the "good" and "poor" performing areas. Refer
to Table 1 and other literature to assess if the soil properties in the poor-performing areas are
outside the optimal range for pyroxasulfone efficacy.

Protocol 2: Sprayer Calibration Verification
Objective: To ensure accurate and uniform application of pyroxasulfone.
Methodology:

» Nozzle Check: Inspect all nozzles for wear and tear. Ensure they are all of the same type
and size.

¢ Flow Rate Measurement:

o

Park the sprayer on a level surface and fill the tank with clean water.

[¢]

Operate the sprayer at the pressure you will use for application.

o

Place a calibrated collection container under each nozzle for a specific amount of time
(e.g., 30 seconds).

Measure the volume of water collected from each nozzle.

[¢]

[e]

Calculate the flow rate in Liters per Minute (L/min) for each nozzle.
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o The flow rate of any nozzle should not deviate by more than 10% from the average flow
rate of all nozzles. Replace any nozzles that fall outside this range.

o Travel Speed Calculation:
o Measure a known distance in the field (e.g., 100 meters).
o Record the time it takes to travel that distance at the intended application speed.
o Calculate the travel speed in kilometers per hour (km/h).

» Application Rate Calculation: Use the following formula to calculate the application rate in
Liters per hectare (L/ha):

o Application Rate (L/ha) = (Average Nozzle Flow Rate (L/min) * 600) / (Nozzle Spacing (m)
* Travel Speed (km/h))

o Adjustment: If the calculated application rate does not match the target rate, adjust the travel
speed or pressure (within the recommended range for the nozzles) and repeat the calibration
process.
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Caption: Pyroxasulfone's mode of action involves inhibiting VLCFA synthesis.
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Caption: A logical workflow for troubleshooting poor pyroxasulfone efficacy.
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Caption: Key factors influencing the field performance of pyroxasulfone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 9/10 Tech Support


https://www.benchchem.com/product/b108660?utm_src=pdf-custom-synthesis
https://www.jstage.jst.go.jp/article/jpestics/39/3/39_D14-025/_html/-char/en
https://pmc.ncbi.nlm.nih.gov/articles/PMC6140635/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6140635/
https://www.researchgate.net/publication/229137760_Action_mechanism_of_a_novel_herbicide_pyroxasulfone
https://www.canada.ca/content/dam/hc-sc/migration/hc-sc/cps-spc/alt_formats/pdf/pubs/pest/_decisions/rd2016-01/rd2016-01-eng.pdf
https://www.benchchem.com/product/b108660#troubleshooting-inconsistent-pyroxasulfone-performance-in-field-applications
https://www.benchchem.com/product/b108660#troubleshooting-inconsistent-pyroxasulfone-performance-in-field-applications
https://www.benchchem.com/product/b108660#troubleshooting-inconsistent-pyroxasulfone-performance-in-field-applications
https://www.benchchem.com/product/b108660#troubleshooting-inconsistent-pyroxasulfone-performance-in-field-applications
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b108660?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b108660?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Troubleshooting & Optimization

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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